Cas no 2138393-55-0 (2-chloro-8-methyl-3-propyl-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-chloro-8-methyl-3-propyl-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 2138393-55-0
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 6003595
• PubChem ID: 165478985
• Update Time: 2025-10-28

2-chloro-8-methyl-3-propyl-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-8-methyl-3-propyl-4H-pyrido1,2-apyrimidin-4-one
• EN300-1083337
• 2-chloro-8-methyl-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 2138393-55-0

• Inchi： 1S/C12H13ClN2O/c1-3-4-9-11(13)14-10-7-8(2)5-6-15(10)12(9)16/h5-7H,3-4H2,1-2H3
• InChI Key： ULWJBUZSQCCCGS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N2C=CC(C)=CC2=N1)=O)CCC

Computed Properties

• Exact Mass: 236.0716407g/mol
• Monoisotopic Mass: 236.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-chloro-8-methyl-3-propyl-4H-pyrido1,2-apyrimidin-4-one

Introduction to 2-Chloro-8-Methyl-3-Propyl-4H-Pyrido[1,2-a]Pyrimidin-4-One (CAS No. 2138393-55-0)

2-Chloro-8-methyl-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2138393-55-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The chemical structure of 2-chloro-8-methyl-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one is characterized by a pyrido[1,2-a]pyrimidine core with specific substituents at the 2-, 8-, and 3-positions. The presence of a chlorine atom at the 2-position, a methyl group at the 8-position, and a propyl group at the 3-position contributes to its distinct pharmacological profile. These substituents not only enhance the compound's solubility and bioavailability but also modulate its interactions with biological targets.

Recent studies have highlighted the potential of 2-chloro-8-methyl-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 2-chloro-8-methyl-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one has shown promising anti-inflammatory effects. Research conducted by a team at the University of California revealed that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 2-chloro-8-methyl-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences reported that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties suggest that it can be administered orally with minimal dosing frequency, enhancing patient compliance.

In terms of safety and toxicity, preliminary studies have indicated that 2-chloro-8-methyl-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and optimize its use in clinical settings.

The development of 2-chloro-8-methyl-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, combination therapy approaches are being explored to leverage the synergistic effects of this compound with other drugs.

In conclusion, 2-chloro-8-methyl-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2138393-55-0) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research will continue to elucidate its full potential and pave the way for its clinical application.